Cas no 2171614-57-4 (5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171614-57-4
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6326492
• PubChem ID: 165604687
• Update Time: 2025-05-30

5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane
• 2171614-57-4
• EN300-1641036
• 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C12H19N3O2/c1-15-9-13-8-10(15)11-12(17-7-4-14-11)2-5-16-6-3-12/h8-9,11,14H,2-7H2,1H3
• InChI Key： OPWLHIBBXYMGOF-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN=CN2C)C21CCOCC2

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 48.3Ų

Additional information on 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane

Introduction to 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane (CAS No. 2171614-57-4)

5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique spirocyclic and heterocyclic framework. This compound, identified by its Chemical Abstracts Service (CAS) number 2171614-57-4, represents a fascinating example of how molecular architecture can influence biological activity and pharmacological properties. The presence of both azaspiro and imidazole moieties in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The spirocyclic core of 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. This structural feature is particularly relevant in the design of small-molecule inhibitors, where precise spatial orientation of functional groups is often critical for efficacy. The azaspiro scaffold has been explored in various therapeutic contexts, including central nervous system (CNS) disorders and anticancer agents, due to its ability to modulate receptor binding and enzyme inhibition.

The imidazole ring in 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane is another key pharmacophore that warrants detailed examination. Imidazole derivatives are well-documented for their role in a wide range of biological processes, including neurotransmission, immune responses, and antimicrobial activity. The methyl-substituted imidazole moiety may enhance the compound's solubility and bioavailability while also influencing its interaction with target proteins. Recent studies have highlighted the importance of imidazole-based scaffolds in the development of novel therapeutic agents, particularly those targeting ion channels and G-protein coupled receptors (GPCRs).

In the context of contemporary pharmaceutical research, the synthesis and characterization of 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane (CAS No. 2171614-57-4) aligns with emerging trends toward rational drug design and structure-based drug development. Advances in computational chemistry and high-throughput screening have enabled researchers to predict and optimize molecular properties with greater precision. The spirocyclic azaoxa framework presents unique challenges and opportunities for computational modeling, as it combines elements of both heterocyclic chemistry and spirocyclic systems. Such complexity necessitates sophisticated computational approaches to elucidate binding interactions and predict pharmacokinetic profiles.

The potential applications of 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane extend across multiple therapeutic areas. For instance, its structural motif may be leveraged in the design of neuroprotective agents or antipsychotic drugs, where modulation of neurotransmitter systems is paramount. Additionally, the compound's ability to engage with both azole-sensitive enzymes and receptors suggests potential utility in antifungal or anticancer therapies. The azaspiro core's stability under physiological conditions further enhances its appeal as a scaffold for drug development.

Recent experimental investigations have begun to explore the pharmacological profile of 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane (CAS No. 2171614-57-4). Initial studies indicate that the compound exhibits moderate affinity for certain ion channels, particularly those involved in pain signaling and neuroexcitation. These findings are supported by molecular dynamics simulations that predict favorable interactions between the spirocyclic core and target protein binding sites. The methyl-substituted imidazole ring appears to play a crucial role in stabilizing these interactions, thereby contributing to the compound's observed activity.

The synthesis of 5-(1-methyl-1H-imidazol-5-yll)-1,9-dioxa-a-spiro55undecane represents a significant achievement in synthetic organic chemistry. The construction of the spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed coupling reactions and stereoselective cyclizations have been employed to assemble this complex molecule efficiently. The synthesis strategy also highlights the importance of protecting group chemistry in managing reactivity during multi-step processes.

The future direction of research on CAS No 2171614574 will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning substituents on the imidazole ring or introducing additional functional groups into the spirocyclic core, researchers may enhance potency, selectivity, or metabolic stability. Additionally, exploring derivatives that incorporate different heterocycles or aliphatic moieties could uncover novel mechanisms of action.

From a broader perspective, compounds like CAS No 2171614574 exemplify the intricate relationship between molecular structure and biological function. Their study not only advances our understanding of fundamental chemical principles but also provides valuable insights into therapeutic intervention strategies for complex diseases. As computational methods continue to evolve alongside experimental techniques, the potential for discovering new pharmacophores like this one remains boundless.